A fluorescence–Raman dual-imaging platform based on complexes of conjugated polymers and carbon nanotubes†
Nanoscale Pub Date: 2013-11-12 DOI: 10.1039/C3NR04430K
Abstract
The present study describes a flexible nanoplatform based on electrostatic assembly of conjugated polyelectrolytes (CPEs) and carboxylated multi-walled carbon nanotubes (cMWNTs). It is demonstrated that the obtained nanocomposites inherit intrinsic optical properties of CPEs and characteristic Raman vibration modes of MWNTs, providing a fluorescence–Raman dual-imaging method for intracellular tracking and locating of MWNTs. We suggest that the cellular internalization of the CPE-cMWNT nanocomposites is a surface charge-dependent process. The strengths of this nanoplatform include satisfying biocompatibility, enhanced protein-repellent property, and ease of implementation, making it available for both in vitro and in vivo applications.
Recommended Literature
- [1] Achieving short ignition delay and high specific impulse with cyanoborohydride-based hypergolic ionic liquids†
- [2] Photofragmentation spectroscopy of cold protonated aromatic amines in the gas phase†
- [3] SNARE mimic peptide triggered membrane fusion kinetics revealed using single particle techniques†
- [4] Hollow transition metal hydroxide octahedral microcages for single particle surface-enhanced Raman spectroscopy†
- [5] A micellar mediated novel method for the determination of selenium in environmental samples using a chromogenic reagent
- [6] Molecular bases for temperature sensitivity in supramolecular assemblies and their applications as thermoresponsive soft materials†
- [7] Contents list
- [8] Ag modified g-C3N4 composite entrapped PES UF membrane with visible-light-driven photocatalytic antifouling performance
- [9] Improved continuous-observation polarimeter tube
- [10] Adsorbent 2D and 3D carbon matrices with protected magnetic iron nanoparticles
Journal Name：Nanoscale
Research Products
-
CAS no.: 15366-08-2
-
CAS no.: 179816-26-3
-
CAS no.: 14770-51-5
